Cas no 22492-49-5 (1,2-Dibenzyl-1H-benzo[d]imidazole)

• Product Name: 1,2-Dibenzyl-1H-benzo[d]imidazole
• CAS No: 22492-49-5
• MF: C₂₁H₁₈N₂
• MW: 298.381024837494
• CID: 1093257
• PubChem ID: 1350539
• Update Time: 2025-04-23

1,2-Dibenzyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibenzyl-1H-benzo[d]imidazole
• 1,2-dibenzylbenzimidazole
• SCHEMBL15685952
• AE-907/30533028
• 1,2-Dibenzyl-1H-benzoimidazole
• SR-01000417973
• REGID_for_CID_1350539
• JHICC02099
• AKOS000569361
• SR-01000417973-1
• 22492-49-5
• 1,2-dibenzyl-1H-1,3-benzodiazole
• STL253117
• CHEMBL1562522
• MLS000566497
• SMR000177135
• 1,2-dibenzyl-1H-benzimidazole
• HMS2425D22

• Inchi： 1S/C21H18N2/c1-3-9-17(10-4-1)15-21-22-19-13-7-8-14-20(19)23(21)16-18-11-5-2-6-12-18/h1-14H,15-16H2
• InChI Key： NHIAAIBSMYJLEC-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C2C=CC=CC=2N=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.14714
• Monoisotopic Mass: 298.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Additional information on 1,2-Dibenzyl-1H-benzo[d]imidazole

1,2-Dibenzyl-1H-benzo[d]imidazole (CAS No. 22492-49-5): Properties, Applications, and Market Insights

1,2-Dibenzyl-1H-benzo[d]imidazole (CAS No. 22492-49-5) is a specialized organic compound belonging to the benzimidazole derivatives family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile applications. With the increasing demand for heterocyclic compounds in drug discovery and advanced materials, 1,2-Dibenzyl-1H-benzo[d]imidazole stands out as a promising candidate for various industrial and scientific applications.

The molecular structure of 1,2-Dibenzyl-1H-benzo[d]imidazole consists of a benzimidazole core with two benzyl groups attached at the 1 and 2 positions. This configuration imparts distinct chemical properties, making it valuable for pharmaceutical intermediates and functional materials. Researchers have explored its potential in corrosion inhibitors, organic electronics, and as a building block for more complex molecules in medicinal chemistry.

Recent trends in green chemistry and sustainable synthesis have driven innovations in the production of 1,2-Dibenzyl-1H-benzo[d]imidazole. Scientists are developing eco-friendly catalytic methods to synthesize this compound with higher yields and reduced environmental impact. These advancements align with the global push toward environmentally benign chemical processes, addressing common search queries like "sustainable synthesis of benzimidazole derivatives" and "green chemistry approaches for heterocyclic compounds."

In the pharmaceutical sector, 1,2-Dibenzyl-1H-benzo[d]imidazole has shown potential as a precursor for bioactive molecules. Its structural similarity to various pharmacophores makes it valuable for designing new drug candidates, particularly in areas such as anti-inflammatory agents and antimicrobial compounds. This aligns with current research trends focusing on drug repurposing and targeted therapies, which are frequently searched topics in academic and industrial circles.

The material science applications of 1,2-Dibenzyl-1H-benzo[d]imidazole are equally impressive. Its conjugated π-electron system makes it suitable for organic semiconductors and photovoltaic materials. With the growing interest in flexible electronics and OLED technologies, this compound has become a subject of intense research, answering popular search queries like "benzimidazole derivatives for organic electronics" and "advanced materials for energy applications."

Market analysis indicates steady growth in demand for 1,2-Dibenzyl-1H-benzo[d]imidazole, particularly from the pharmaceutical intermediates sector and advanced materials industry. The compound's versatility and the expanding applications of benzimidazole-based compounds contribute to its increasing commercial value. Industry reports suggest that the market for such specialty chemicals will continue to grow, driven by innovations in drug discovery and material science.

Quality control and analytical methods for 1,2-Dibenzyl-1H-benzo[d]imidazole have also evolved significantly. Modern techniques like HPLC, mass spectrometry, and NMR spectroscopy ensure high purity standards, which is crucial for its applications in sensitive areas like pharmaceutical manufacturing. These quality assurance aspects address common industry concerns about chemical purity and batch-to-batch consistency.

Storage and handling recommendations for 1,2-Dibenzyl-1H-benzo[d]imidazole follow standard protocols for organic compounds. It should be stored in cool, dry conditions, protected from light and moisture to maintain stability. These practical considerations respond to frequent search queries about chemical storage best practices and compound stability in research and industrial settings.

Future research directions for 1,2-Dibenzyl-1H-benzo[d]imidazole include exploring its potential in catalysis, supramolecular chemistry, and as a ligand in coordination complexes. The compound's structural flexibility offers numerous possibilities for molecular design and functional modification, making it a valuable tool for chemists working on customized molecular architectures.

In conclusion, 1,2-Dibenzyl-1H-benzo[d]imidazole (CAS No. 22492-49-5) represents an important class of benzimidazole derivatives with wide-ranging applications in pharmaceuticals, material science, and chemical research. Its growing importance in various scientific fields, combined with ongoing innovations in its synthesis and applications, ensures its continued relevance in both academic and industrial contexts. As research progresses, we can expect to discover even more valuable applications for this versatile compound.